(2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione

• IUPAC Name: (2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione
• InChI: InChI=1S/C11H10BrNO3/c1-7(14)10(6-13-16)11(15)8-2-4-9(12)5-3-8/h2-6,13,16H,1H3/b10-6-
• InChI Key: HEVVMBISIXUHQB-POHAHGRESA-N
• Canonical SMILES: CC(=O)C(=CNO)C(=O)C1=CC=C(C=C1)Br
• Isomeric SMILES: CC(=O)/C(=C/NO)/C(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C11H10BrNO3
• Molecular Weight: 284.11 g/mol

Description

The compound with the identifier “(2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione” is a chemical entity that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of (2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione would likely involve scaling up the laboratory synthesis methods. This process would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in significant quantities. Quality control measures would be essential to ensure consistency and purity in the industrial production process.

Chemical Reactions Analysis

Types of Reactions

(2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Nucleophiles: Such as hydroxide ions or amines.

Electrophiles: Such as alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

(2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of (2Z)-1-(4-bromophenyl)-2-[(hydroxyamino)methylidene]butane-1,3-dione involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved would require further research to elucidate.